Cas no 17689-17-7 (6-Mercaptohexanoic Acid)

• Product Name: 6-Mercaptohexanoic Acid
• CAS No: 17689-17-7
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• MDL: MFCD08705278
• CID: 203729
• PubChem ID: 329113
• Update Time: 2025-06-15

6-Mercaptohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-mercapto-
• 6-Mercaptohexanoic Acid
• 6-SULFANYLHEXANOIC ACID
• 5-carboxy-1-pentanethiol
• 6-Mercapto-capronsaeure
• 6-Mercapto-hexansaeure
• Hexanoic acid,6-mercapto
• thiohexanoic acid
• MHA
• 6-Mercaptohexanoic acid,MHA
• 6-Mercaptohexanoic acid 90%
• 6-Mercaptohexanoic acid ,97%
• 6-Mercaptohexanoic acid≥ 96% (assay)
• 6-Mercaptohexanoicacid
• NSC-310239
• FT-0777852
• SCHEMBL173209
• 6-Mercaptohexanoic acid, 90%
• NSC310239
• 17689-17-7
• AKOS006380117
• F87188
• BDBM50404848
• Hexanoic acid, 6-mercapto-
• MFCD08705278
• DTXSID60317045
• 6-Mercapto-hexanoic acid
• J-011240
• CHEMBL78998
• EN300-1654205
• CMNQZZPAVNBESS-UHFFFAOYSA-N

• MDL： MFCD08705278
• Inchi： 1S/C6H12O2S/c7-6(8)4-2-1-3-5-9/h9H,1-5H2,(H,7,8)
• InChI Key： CMNQZZPAVNBESS-UHFFFAOYSA-N
• SMILES： SCCCCCC(=O)O

Computed Properties

• Exact Mass: 148.05600
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0715 g/mL at 25 °C
• Refractive Index: n20/D 1.4846
• PSA: 76.10000
• LogP: 1.56120
• Solubility: Uncertain

6-Mercaptohexanoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Additional information on 6-Mercaptohexanoic Acid

6-Mercaptohexanoic Acid (CAS No. 17689-17-7): A Versatile Compound in Chemical and Biological Research

6-Mercaptohexanoic Acid (CAS No. 17689-17-7) is a sulfur-containing organic acid that has garnered significant attention in recent years due to its unique chemical properties and diverse applications in chemical and biological research. This compound, also known as 6-thioglycolic acid, is characterized by its thiol group (-SH) and carboxylic acid (-COOH) functionalities, which confer it with a range of reactivity and bioactivity profiles.

The thiol group in 6-Mercaptohexanoic Acid is highly reactive, making it an excellent ligand for metal ions and a valuable intermediate in the synthesis of various biomolecules. The carboxylic acid group, on the other hand, provides the compound with the ability to form stable esters and amides, which are crucial for its use in polymer science and drug delivery systems.

In the realm of chemical biology, 6-Mercaptohexanoic Acid has been extensively studied for its potential applications in drug development and therapeutic strategies. Recent research has highlighted its role as a reducing agent and a protective group in the synthesis of peptides and proteins. The thiol group can be used to selectively reduce disulfide bonds, which is essential for the manipulation of protein structures and the study of protein-protein interactions.

One of the most promising areas of research involving 6-Mercaptohexanoic Acid is its use in nanotechnology. The compound's thiol group can bind to gold nanoparticles (AuNPs), forming a stable monolayer that enhances the biocompatibility and functionalization of these nanoparticles. This property has been exploited in the development of biosensors, drug delivery systems, and imaging agents. For instance, a study published in the journal Nanoscale demonstrated that 6-Mercaptohexanoic Acid-functionalized AuNPs exhibited enhanced stability and biocompatibility, making them suitable for targeted drug delivery applications.

In addition to its applications in nanotechnology, 6-Mercaptohexanoic Acid has shown promise in the field of materials science. The compound can be used as a surfactant or stabilizer in the synthesis of polymers and other advanced materials. Its amphiphilic nature allows it to form micelles or vesicles, which can be utilized in various industrial processes, including emulsion polymerization and colloidal stabilization.

The biological activity of 6-Mercaptohexanoic Acid has also been explored in several studies. Research has indicated that the compound exhibits antioxidant properties, which can be beneficial in protecting cells from oxidative stress. A study published in the journal Bioorganic & Medicinal Chemistry Letters reported that 6-Mercaptohexanoic Acid-derived compounds showed significant antioxidant activity, suggesting their potential use as therapeutic agents for conditions associated with oxidative damage.

Beyond its antioxidant properties, 6-Mercaptohexanoic Acid has been investigated for its potential anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. These findings suggest that 6-Mercaptohexanoic Acid-based molecules could be developed into novel anti-inflammatory drugs.

The versatility of 6-Mercaptohexanoic Acid extends to its use as a building block for more complex molecules. The compound can be readily modified through chemical reactions such as esterification, amidation, and thiol-disulfide exchange reactions. These modifications allow researchers to tailor the properties of 6-Mercaptohexanoic Acid-derived molecules for specific applications, such as enhancing their solubility or improving their pharmacological profiles.

In conclusion, 6-Mercaptohexanoic Acid (CAS No. 17689-17-7) is a multifaceted compound with a wide range of applications in chemical biology, nanotechnology, materials science, and pharmaceutical research. Its unique combination of thiol and carboxylic acid functionalities makes it an invaluable tool for researchers working on diverse scientific challenges. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.